Cas no 820233-86-1 (Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl-)

• Product name: Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl-
• CAS No: 820233-86-1
• MF: C₃₁H₁₉F₂N
• MW: 443.48607468605
• CID: 700808
• PubChem ID: 71420427

Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benz[g]isoquinoline, 1,4-bis(4-fluorophenyl)-3-phenyl-
• 1,4-bis(4-fluorophenyl)-3-phenylbenzo[g]isoquinoline
• DTXSID40839619
• 820233-86-1

• Inchi： InChI=1S/C31H19F2N/c32-25-14-10-20(11-15-25)29-27-18-23-8-4-5-9-24(23)19-28(27)30(22-12-16-26(33)17-13-22)34-31(29)21-6-2-1-3-7-21/h1-19H
• InChI Key： TWEVFFIRVUVWQM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C(C3=CC4=CC=CC=C4C=C3C(=N2)C5=CC=C(C=C5)F)C6=CC=C(C=C6)F

Computed Properties

• Exact Mass: 443.14855593g/mol
• Monoisotopic Mass: 443.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 8.2